Cas no 2228384-24-3 (2-(aminomethyl)-4-(1H-pyrazol-1-yl)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butan-1-ol
• CAS No: 2228384-24-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6258781
• PubChem ID: 165715442
• Update Time: 2025-05-22

2-(aminomethyl)-4-(1H-pyrazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butan-1-ol
• 2228384-24-3
• EN300-1729747

• Inchi： 1S/C8H15N3O/c9-6-8(7-12)2-5-11-4-1-3-10-11/h1,3-4,8,12H,2,5-7,9H2
• InChI Key： SSWVXYRNKQJDEE-UHFFFAOYSA-N
• SMILES： OCC(CN)CCN1C=CC=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butan-1-ol

2-(Aminomethyl)-4-(1H-Pyrazol-1-yl)Butan-1-Ol: A Comprehensive Overview

2-(Aminomethyl)-4-(1H-Pyrazol-1-yl)Butan-1-Ol is a compound with the CAS number 2228384-24-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aminomethyl group with a pyrazole ring, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies and bioactive agents.

The pyrazole ring in this compound is a key structural feature that contributes to its reactivity and biological activity. Pyrazoles are known for their ability to act as heterocyclic scaffolds, which can be further functionalized to enhance their pharmacokinetic properties. In a groundbreaking study published in 2023, researchers demonstrated that 2-(Aminomethyl)-4-(1H-Pyrazol-1-yl)Butan-1-Ol exhibits potent antioxidant activity, making it a promising candidate for use in anti-inflammatory drugs and neuroprotective agents.

Another notable aspect of this compound is its chiral center, which plays a crucial role in determining its stereochemical properties. The presence of this chiral center allows for the synthesis of enantiomerically pure compounds, which is essential in the development of drugs with high specificity and reduced side effects. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound, further enhancing its potential for large-scale applications.

In terms of synthesis, 2-(Aminomethyl)-4-(1H-Pyrazol-1-yl)Butan-1-Ol can be prepared through a variety of methods, including Strecker synthesis, aldol condensation, and Michael addition. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. For instance, a study published in *Journal of Medicinal Chemistry* outlined a novel route for synthesizing this compound using a combination of microwave-assisted reactions and catalytic hydrogenation.

The biological evaluation of this compound has revealed its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and nitric oxide synthase (NOS). These findings suggest that the compound could be developed into a novel class of anti-inflammatory agents with improved efficacy and reduced toxicity compared to existing drugs.

Beyond its pharmacological applications, 2-(Aminomethyl)-4-(1H-Pyrazol-1-yl)Butan-1-Ol has also shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent research has explored its use as a ligand in the construction of MOFs with applications in gas storage, catalysis, and sensing technologies.

In conclusion, 2-(Aminomethyl)-4-(1H-Pyrazol-1-yl)Butan-1-Ol is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a key player in the development of innovative therapies and materials. As research continues to uncover new applications for this compound, its role in advancing science and technology is likely to expand further.